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Compound of Interest

Compound Name: 1,3-Dibromo-5-chlorobenzene

Cat. No.: B031355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1,3-Dibromo-5-chlorobenzene (CAS No. 14862-52-3). Adherence to

these guidelines is critical for ensuring laboratory safety and minimizing risk.

Physicochemical and Hazard Information
1,3-Dibromo-5-chlorobenzene is a halogenated aromatic compound that presents as a white

to slightly pale-yellow crystalline powder.[1][2] It is crucial to be aware of its physical properties

and associated hazards to handle it safely.

Property Value

Molecular Formula C6H3Br2Cl[3][4][5]

Molecular Weight 270.35 g/mol [5]

Melting Point 91-94 °C[3][6]

Appearance
White to slightly pale-yellow crystalline

powder[1][2]

Solubility Soluble in toluene[1]
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Hazard Classification Description

Skin Irritation Category 2: Causes skin irritation[4][5][7]

Eye Irritation Category 2: Causes serious eye irritation[4][5][7]

Specific Target Organ Toxicity (Single Exposure)
Category 3: May cause respiratory irritation[4][5]

[7]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the required PPE for handling 1,3-Dibromo-5-chlorobenzene.

Body Part Personal Protective Equipment (PPE)

Eyes/Face

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[7] A face shield should be used

in conjunction with goggles when there is a

potential for splashing or handling large

quantities.[8][9]

Skin

Wear chemically resistant, impervious clothing.

[7] Disposable nitrile, vinyl, or latex gloves are

suitable for incidental contact.[8] For prolonged

contact or immersion, select gloves based on

chemical compatibility.[8] Viton or Silver Shield

gloves offer excellent protection against

chlorinated and aromatic solvents.[8]

Respiratory

Use only in a well-ventilated area, such as a

chemical fume hood.[4][7][10] If exposure limits

are exceeded or irritation is experienced, a full-

face respirator with an appropriate combination

filter for organic vapors and particulates should

be used.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://wap.guidechem.com/msds/14862-52-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-5-chlorobenzene
https://www.echemi.com/sds/1-3-dibromo-5-chlorobenzene-pd180521116793.html
https://wap.guidechem.com/msds/14862-52-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-5-chlorobenzene
https://www.echemi.com/sds/1-3-dibromo-5-chlorobenzene-pd180521116793.html
https://wap.guidechem.com/msds/14862-52-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-5-chlorobenzene
https://www.echemi.com/sds/1-3-dibromo-5-chlorobenzene-pd180521116793.html
https://www.benchchem.com/product/b031355?utm_src=pdf-body
https://www.echemi.com/sds/1-3-dibromo-5-chlorobenzene-pd180521116793.html
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://static.cymitquimica.com/products/IN/pdf/sds-DA003IED.pdf
https://www.echemi.com/sds/1-3-dibromo-5-chlorobenzene-pd180521116793.html
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://wap.guidechem.com/msds/14862-52-3.html
https://www.echemi.com/sds/1-3-dibromo-5-chlorobenzene-pd180521116793.html
https://www.fishersci.com/store/msds?partNumber=AAB2541114&productDescription=1-CHLRO-35-DIBRMOBNZENE+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/1-3-dibromo-5-chlorobenzene-pd180521116793.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage Protocols
Proper handling and storage procedures are essential to prevent accidents and maintain the

integrity of the chemical.

Experimental Workflow for Safe Handling
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Weigh Compound

Proceed to handling

Transfer to Reaction Vessel

Perform Experiment

Decontaminate Glassware & Surfaces

Experiment complete

Dispose of Waste in Labeled Container

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,3-Dibromo-5-chlorobenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b031355?utm_src=pdf-body-img
https://www.benchchem.com/product/b031355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Handling Procedures:
Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.[9]

Ensure a safety shower and eyewash station are readily accessible.[10]

Put on all required personal protective equipment as detailed in the table above.[4][7]

Conduct all handling operations within a certified chemical fume hood to ensure adequate

ventilation.[7][10]

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][7][10]

Avoid contact with skin and eyes.[9][11]

Wash hands and any exposed skin thoroughly after handling.[4][7][10]

Keep the container tightly closed when not in use.[4][7][10]

Storage:

Store in a cool, dry, and well-ventilated place.[7][10][11]

Keep the container tightly closed and stored in a locked-up area.[4][7]

Store away from incompatible materials such as strong oxidizing agents.[1][10]

Emergency and Disposal Plans
First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][9][10]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[9][10] If skin irritation occurs, get

medical advice/attention.[4][7] Wash

contaminated clothing before reuse.[4][7]

Eye Contact

Rinse cautiously with water for several minutes.

[4][7] Remove contact lenses, if present and

easy to do. Continue rinsing for at least 15

minutes.[9] Seek immediate medical attention.

[4][10]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person.[9] Seek immediate medical

attention.[10]

Spill and Disposal Procedures
Spill Response:

In case of a spill, ensure adequate ventilation and wear appropriate PPE.

Sweep up the solid material, avoiding dust generation, and shovel it into a suitable,

labeled container for disposal.[9][10][11]

Do not let the chemical enter the drains.[9][10]

Waste Disposal:
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Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[7][10]

Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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